![molecular formula C10H14N2O2 B2487444 N-(4-methoxyphenyl)-2-(methylamino)acetamide CAS No. 220903-56-0](/img/structure/B2487444.png)
N-(4-methoxyphenyl)-2-(methylamino)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-methoxyphenyl)-2-(methylamino)acetamide, also known as Mexiletine, is a class IB antiarrhythmic drug. It is used to treat ventricular arrhythmias, which are abnormal heart rhythms that originate in the lower chambers of the heart. Mexiletine works by blocking sodium channels in the heart, which reduces the ability of the heart muscle to conduct electrical impulses. This results in a decrease in the frequency and severity of ventricular arrhythmias.
Scientific Research Applications
Chemical Synthesis
“N-(4-methoxyphenyl)-2-(methylamino)acetamide” is used in chemical synthesis. It is a compound that can be used as a starting material or intermediate in the synthesis of various other compounds .
Deprotection of Amines
This compound has been used in the deprotection of N-p-methoxyphenylamines. A new method of deprotection using anodic oxidation in an acidic medium has been presented. This process yields a high amount of amine and is compatible with several oxidable functional groups .
Fluorescence Studies
“N-(4-methoxyphenyl)-2-(methylamino)acetamide” may also be used in fluorescence studies. For instance, it could potentially be used in the study of the emission of tetrakis(4-methoxyphenyl)ethylene .
Pharmaceutical Research
Due to its chemical structure, “N-(4-methoxyphenyl)-2-(methylamino)acetamide” could potentially be used in pharmaceutical research. It could be used as a precursor or intermediate in the synthesis of pharmaceutical compounds .
Material Science
“N-(4-methoxyphenyl)-2-(methylamino)acetamide” could potentially be used in material science research. Its chemical properties could make it useful in the development of new materials .
Biochemical Research
This compound could potentially be used in biochemical research. Its interactions with biological systems could be studied to gain insights into biochemical processes .
properties
IUPAC Name |
N-(4-methoxyphenyl)-2-(methylamino)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-11-7-10(13)12-8-3-5-9(14-2)6-4-8/h3-6,11H,7H2,1-2H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPVSEPALGPXALA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC(=O)NC1=CC=C(C=C1)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxyphenyl)-2-(methylamino)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.